Cas no 61204-09-9 (Benzene, 1,1',1''-(trifluoroethylidyne)tris[4-methyl-)

• Product Name: Benzene, 1,1',1''-(trifluoroethylidyne)tris[4-methyl-
• CAS No: 61204-09-9
• MF: C₂₃H₂₁F₃
• MW: 354.408056974411
• CID: 488543
• PubChem ID: 12804498
• Update Time: 2025-04-19

Benzene, 1,1',1''-(trifluoroethylidyne)tris[4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[2,2,2-trifluoro-1,1-bis(4-methylphenyl)ethyl]benzene
• DTXSID70510282
• SCHEMBL11358160
• 61204-09-9
• 1,1,1-Trifluoro-2,2,2-tris(4-methylphenyl)ethane
• QXPMYDAAJSFVTH-UHFFFAOYSA-N
• 1,1',1''-(2,2,2-Trifluoroethane-1,1,1-triyl)tris(4-methylbenzene)
• Benzene, 1,1',1''-(trifluoroethylidyne)tris[4-methyl-

• Inchi： 1S/C23H21F3/c1-16-4-10-19(11-5-16)22(23(24,25)26,20-12-6-17(2)7-13-20)21-14-8-18(3)9-15-21/h4-15H,1-3H3
• InChI Key： QXPMYDAAJSFVTH-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1)(F)F

Computed Properties

• Exact Mass: 354.15963
• Monoisotopic Mass: 354.15953516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0